![molecular formula C9H10BrN5O2 B5807335 5-bromo-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide](/img/structure/B5807335.png)
5-bromo-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 5-bromo-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide often involves palladium-catalyzed cyclization or other coupling reactions. For instance, a novel palladium-catalyzed cyclization of bromoacrylamides with isocyanides leads to substituted 2,5-diimino-furans, which serve as precursors for maleamides (Jiang et al., 2014). Such methodologies might be adaptable for the synthesis of 5-bromo-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide, highlighting the relevance of palladium-catalyzed processes in synthesizing complex organic compounds.
Molecular Structure Analysis
The crystal structure of compounds structurally related to 5-bromo-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide, such as 5-(p-bromophenyl)-N,N-bis(2-chloroethyl)-2-furamide, provides insight into the molecular configuration, showcasing monoclinic space group parameters and the orientation of furan and benzene rings, which may be inclined at specific angles (Galešić & Vlahov, 1990). This analysis is crucial for understanding the spatial arrangement of atoms within 5-bromo-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide and its potential interactions.
Chemical Reactions and Properties
Chemical reactions involving similar compounds often include electrophilic substitution, nitration, bromination, formylation, and acylation, demonstrating the reactivity of the furan moiety and its capability to undergo various chemical transformations (Aleksandrov & El’chaninov, 2017). Such reactions are indicative of the chemical versatility of 5-bromo-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide.
properties
IUPAC Name |
5-bromo-N-(2-propyltetrazol-5-yl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrN5O2/c1-2-5-15-13-9(12-14-15)11-8(16)6-3-4-7(10)17-6/h3-4H,2,5H2,1H3,(H,11,13,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSUTWCLXMXDKLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1N=C(N=N1)NC(=O)C2=CC=C(O2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.